Cas no 1261822-31-4 (3-(3'-Chloro-2'-methylphenyl)propionaldehyde)

• Product Name: 3-(3'-Chloro-2'-methylphenyl)propionaldehyde
• CAS No: 1261822-31-4
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• CID: 4969539
• Update Time: 2025-10-21

3-(3'-Chloro-2'-methylphenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3'-Chloro-2'-methylphenyl)propionaldehyde

• Inchi： 1S/C10H11ClO/c1-8-9(5-3-7-12)4-2-6-10(8)11/h2,4,6-7H,3,5H2,1H3
• InChI Key： CKAJCYFXWJRSJF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(3'-Chloro-2'-methylphenyl)propionaldehyde

3-(3'-Chloro-2'-methylphenyl)propionaldehyde: A Comprehensive Overview

3-(3'-Chloro-2'-methylphenyl)propionaldehyde (CAS No. 1261822-31-4) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a chlorinated aromatic ring with an aldehyde functional group, making it a valuable intermediate in organic synthesis. Recent advancements in synthetic chemistry have further highlighted its potential in the development of bioactive molecules and advanced materials.

The synthesis of 3-(3'-Chloro-2'-methylphenyl)propionaldehyde typically involves multi-step processes, often starting from readily available aromatic precursors. Researchers have explored various methodologies to optimize the synthesis, including catalytic cross-coupling reactions and directed metallation strategies. These approaches not only enhance the efficiency of the synthesis but also minimize environmental impact, aligning with the growing demand for sustainable chemical processes.

One of the most notable applications of this compound is in the field of drug discovery. Its aromatic aldehyde structure serves as a critical scaffold for constructing bioactive molecules with potential therapeutic effects. For instance, recent studies have demonstrated its utility in designing inhibitors for key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The ability to fine-tune the substituents on the aromatic ring allows for precise control over the compound's pharmacokinetic properties, making it an attractive candidate for drug development.

In addition to pharmaceutical applications, 3-(3'-Chloro-2'-methylphenyl)propionaldehyde has found significant use in agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been extensively studied. Recent research has focused on enhancing the selectivity and efficacy of these compounds through structural modifications. For example, substituting specific positions on the aromatic ring has been shown to improve their ability to target specific pests while reducing environmental toxicity.

The compound's role in materials science is another area of growing interest. Its aldehyde group can participate in various polymerization reactions, leading to the development of novel materials with tailored properties. For instance, researchers have explored its use in synthesizing polymeric adhesives and coatings with enhanced durability and thermal stability. These applications underscore the compound's versatility and its potential to contribute to emerging technologies.

From a sustainability perspective, recent studies have emphasized the importance of recycling and reusing intermediates like 3-(3'-Chloro-2'-methylphenyl)propionaldehyde in chemical manufacturing processes. By integrating green chemistry principles into their synthesis and application workflows, industries can significantly reduce waste and energy consumption. This shift toward sustainable practices not only benefits the environment but also aligns with global efforts to promote circular economy models.

In conclusion, 3-(3'-Chloro-2'-methylphenyl)propionaldehyde (CAS No. 1261822-31-4) stands out as a multifaceted compound with diverse applications across various industries. Its unique structure and functional groups make it an invaluable tool in organic synthesis, drug discovery, agrochemical development, and materials science. As research continues to uncover new possibilities for this compound, its role in advancing technological and scientific frontiers is expected to grow even further.